Cas no 1057343-95-9 (4-Aminoadamantane-1-carboxylic acid)

4-Aminoadamantane-1-carboxylic acid structure
1057343-95-9 structure
Product Name:4-Aminoadamantane-1-carboxylic acid
CAS No:1057343-95-9
MF:C11H17NO2
MW:195.258183240891
MDL:MFCD09038290
CID:820063
PubChem ID:21099789
Update Time:2025-04-19

4-Aminoadamantane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Aminoadamantane-1-carboxylic acid
    • Tricyclo[3.3.1.13,7]decane-1-carboxylic acid, 4-amino-
    • AK114744
    • KB-240209
    • MolPort-015-142-662
    • SureCN329023
    • 4-Aminotricyclo[3.3.1.1(3,7)]decane-1-carboxylic acid
    • 5-Carboxy-2-Aminoadamantane
    • 4-Aminoadamantane-1-Carbocylic acid
    • 4-Aminotricyclo[3.3.1.13,7]decane-1-carboxylic acid
    • MDL: MFCD09038290
    • Inchi: 1S/C11H17NO2/c12-9-7-1-6-2-8(9)5-11(3-6,4-7)10(13)14/h6-9H,1-5,12H2,(H,13,14)
    • InChI Key: SOJVRVUWBAQBHZ-UHFFFAOYSA-N
    • SMILES: OC(C12CC3CC(C1)C(C(C3)C2)N)=O

Computed Properties

  • Exact Mass: 195.12601
  • Monoisotopic Mass: 195.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • Density: 1.267
  • Boiling Point: 343.8 ℃ at 760 mmHg
  • Flash Point: 161.7 °C
  • PSA: 63.32
  • LogP: 1.92490

4-Aminoadamantane-1-carboxylic acid Pricemore >>

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